Cas no 593260-42-5 (N-Cyclohexyl-N-(phenylsulfonyl)glycine)

• Product Name: N-Cyclohexyl-N-(phenylsulfonyl)glycine
• CAS No: 593260-42-5
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5026642
• Update Time: 2025-05-23

N-Cyclohexyl-N-(phenylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N-(phenylsulfonyl)glycine
• (Benzenesulfonylcyclohexylamino)acetic acid
• 2-[benzenesulfonyl(cyclohexyl)amino]acetic acid
• STK108640
• 2-(N-Cyclohexylphenylsulfonamido)acetic acid
• (benzenesulfonyl-cyclohexyl-amino)-acetic acid
• N-Cyclohexyl-N-(phenylsulfonyl)glycine

• Inchi： 1S/C14H19NO4S/c16-14(17)11-15(12-7-3-1-4-8-12)20(18,19)13-9-5-2-6-10-13/h2,5-6,9-10,12H,1,3-4,7-8,11H2,(H,16,17)
• InChI Key： HNYMBFPJOYKJBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CC(=O)O)C1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1

Additional information on N-Cyclohexyl-N-(phenylsulfonyl)glycine

N-Cyclohexyl-N-(phenylsulfonyl)glycine (CAS No. 593260-42-5)

The compound N-Cyclohexyl-N-(phenylsulfonyl)glycine (CAS No. 593260-42-5) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceutical intermediates. This compound is characterized by its unique structure, which combines a cyclohexyl group, a phenylsulfonyl moiety, and a glycine backbone. The phenylsulfonyl group plays a crucial role in enhancing the compound's reactivity and stability, making it an essential building block in various chemical reactions.

Recent studies have highlighted the potential of N-Cyclohexyl-N-(phenylsulfonyl)glycine in drug discovery and material science. Researchers have explored its ability to act as a versatile precursor for synthesizing bioactive compounds with improved pharmacokinetic properties. For instance, its application in the development of peptide-based drugs has shown promising results, particularly in enhancing the bioavailability and reducing the toxicity of therapeutic agents.

In terms of synthesis, the preparation of N-Cyclohexyl-N-(phenylsulfonyl)glycine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound. Moreover, the incorporation of green chemistry principles in its synthesis has made the process more environmentally friendly, aligning with current global sustainability goals.

One of the most exciting developments involving this compound is its role in the creation of novel materials with tailored properties. By integrating N-Cyclohexyl-N-(phenylsulfonyl)glycine into polymer frameworks, scientists have successfully developed materials with enhanced mechanical strength and thermal stability. These materials are being explored for applications in aerospace, electronics, and biomedical devices.

Furthermore, recent research has delved into the biological activity of N-Cyclohexyl-N-(phenylsulfonyl)glycine, revealing its potential as an inhibitor of key enzymes involved in metabolic disorders. This discovery opens new avenues for its application in treating conditions such as diabetes and obesity. The compound's ability to modulate enzyme activity without causing significant side effects makes it a valuable candidate for further preclinical studies.

In conclusion, N-Cyclohexyl-N-(phenylsulfonyl)glycine (CAS No. 593260-42-5) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both scientific innovation and industrial applications.